Cas no 1261825-51-7 (3-(4'-(Difluoromethoxy)-2'-fluorophenyl)propionic acid)

• Product Name: 3-(4'-(Difluoromethoxy)-2'-fluorophenyl)propionic acid
• CAS No: 1261825-51-7
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 4989061
• Update Time: 2023-08-24

3-(4'-(Difluoromethoxy)-2'-fluorophenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-(Difluoromethoxy)-2'-fluorophenyl)propionic acid

• Inchi： 1S/C10H9F3O3/c11-8-5-7(16-10(12)13)3-1-6(8)2-4-9(14)15/h1,3,5,10H,2,4H2,(H,14,15)
• InChI Key： MBRKCVOBYISJQD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCC(=O)O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5